Cas no 3377-21-7 (Propanedioic acid,2-methylene-, 1,3-dimethyl ester)
3377-21-7 structure
Product Name:Propanedioic acid,2-methylene-, 1,3-dimethyl ester
Propanedioic acid,2-methylene-, 1,3-dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid,2-methylene-, 1,3-dimethyl ester
- dimethyl 2-methylidenepropanedioate
- DIMETHYL METHYLENEMALONATE
- dimethyl methylidenepropanedioate
- 1,3-DIMETHYL 2-METHYLIDENEPROPANEDIOATE
- 2-METHYLENE DIMETHYL MALONATE
- YQN34UG3PK
- DTXSID30187434
- Methylenemalonic acid, dimethyl ester
- Dimethyl 2-methylenemalonate #
- SCHEMBL40660
- 3377-21-7
- dimethyl methlenemalonate
- Dimethyl2-methylenemalonate
- Methylenmalonsauredimethylester
- Propanedioic acid, methylene-, dimethyl ester
- NS00029543
- Dimethyl 2-methylenemalonate
- UNII-YQN34UG3PK
- AKOS015917407
- Propanedioic acid, 2-methylene-, 1,3-dimethyl ester
- EINECS 222-171-2
-
- Inchi： 1S/C6H8O4/c1-4(5(7)9-2)6(8)10-3/h1H2,2-3H3
- InChI Key： KTLZQSZGORXBED-UHFFFAOYSA-N
- SMILES： O(C)C(C(=C)C(=O)OC)=O
Computed Properties
- Exact Mass: 144.04224
- Monoisotopic Mass: 144.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Propanedioic acid,2-methylene-, 1,3-dimethyl ester Related Literature
-
Rishab N. Iyer,David Favela,Guoliang Zhang,David E. Olson Nat. Prod. Rep. 2021 38 307
-
2. Structural characterization of (±)-N-chloro-2,2-bis(methoxycarbonyl)aziridine by X-ray crystallography and 2D NMR spectroscopyL. Antolini,A. Forni,I. Moretti,L. Schenetti,F. Prati J. Chem. Soc. Perkin Trans. 2 1992 1541
-
3. Metal-assisted cycloadditions. Part 3. Reactions of dicarbonyl(η5-cyclopentadienyl)(η1-2-methoxyallyl)iron with electron-deficient olefins and acetylenesTrevor S. Abram,Raymond Baker,Christopher M. Exon,V. Bhaskar Rao,Ralph W. Turner J. Chem. Soc. Perkin Trans. 1 1982 301
-
4. Anodic oxidation. Part VIII. Electrolysis of dimethyl sodiomalonate in hexamethylphosphoric triamideR. Brettle,D. Seddon J. Chem. Soc. C 1970 1153
-
5. Metal-assisted cycloadditions. Part 1. Synthesis of substituted cyclopentane-derivatives obtained from the reactions of (η1-allyl)dicarbonyl(η5-cyclopentadienyl)iron with electron-deficient olefins and acetylenesTrevor S. Abram,Raymond Baker,Christopher M. Exon,V. Bhaskar Rao J. Chem. Soc. Perkin Trans. 1 1982 285
3377-21-7 (Propanedioic acid,2-methylene-, 1,3-dimethyl ester) Related Products
- 3377-20-6(Diethyl 2-Methylenemalonate (Stabilized with TBC, >85%))
- 15484-46-5(Methyl 2-(hydroxymethyl)acrylate)
- 10029-04-6(Ethyl 2-(hydroxymethyl)acrylate)
- 30982-08-2(Methyl 2-(acetoxymethyl)acrylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
